Cas no 2138571-26-1 (3-bromo-7-methyl-2-propylimidazo1,2-apyridine)

• Product Name: 3-bromo-7-methyl-2-propylimidazo1,2-apyridine
• CAS No: 2138571-26-1
• MF: C₁₁H₁₃BrN₂
• MW: 253.138321638107
• CID: 5896670
• PubChem ID: 165747710
• Update Time: 2025-05-22

3-bromo-7-methyl-2-propylimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-7-methyl-2-propylimidazo1,2-apyridine
• EN300-1197133
• 3-bromo-7-methyl-2-propylimidazo[1,2-a]pyridine
• 2138571-26-1

• Inchi： 1S/C11H13BrN2/c1-3-4-9-11(12)14-6-5-8(2)7-10(14)13-9/h5-7H,3-4H2,1-2H3
• InChI Key： RULZPXFBQUSNDA-UHFFFAOYSA-N
• SMILES： BrC1=C(CCC)N=C2C=C(C)C=CN21

Computed Properties

• Exact Mass: 252.02621g/mol
• Monoisotopic Mass: 252.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 17.3Ų

Additional information on 3-bromo-7-methyl-2-propylimidazo1,2-apyridine

Comprehensive Overview of 3-bromo-7-methyl-2-propylimidazo[1,2-a]pyridine (CAS No. 2138571-26-1)

3-bromo-7-methyl-2-propylimidazo[1,2-a]pyridine (CAS No. 2138571-26-1) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to bioactive molecules that interact with central nervous system (CNS) targets.

The 3-bromo-7-methyl-2-propylimidazo[1,2-a]pyridine scaffold is characterized by a bromine atom at the 3-position, a methyl group at the 7-position, and a propyl substituent at the 2-position. These functional groups contribute to its reactivity and make it a valuable intermediate in organic synthesis. Recent studies have explored its use in the development of novel kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with current trends in precision medicine and targeted therapies.

In the context of green chemistry and sustainable synthesis, CAS No. 2138571-26-1 has been investigated for its compatibility with eco-friendly catalytic systems. Researchers are optimizing protocols to minimize waste and energy consumption during its production, addressing the growing demand for environmentally responsible chemical processes. This aligns with the broader industry shift toward ESG (Environmental, Social, and Governance) compliance in chemical manufacturing.

The compound’s physicochemical properties, such as its logP value and hydrogen bonding capacity, make it a subject of interest in computational chemistry and molecular docking studies. These in silico approaches help predict its bioavailability and binding affinity to biological targets, reducing the need for extensive laboratory testing. Such methodologies are increasingly relevant as the pharmaceutical industry adopts AI-driven drug discovery platforms to accelerate R&D timelines.

Another emerging application of 3-bromo-7-methyl-2-propylimidazo[1,2-a]pyridine lies in material science, where its aromatic system and halogen substituent enable participation in cross-coupling reactions. These reactions are pivotal for constructing advanced organic materials, including OLED (Organic Light-Emitting Diode) components and conductive polymers. The compound’s versatility underscores its importance in interdisciplinary research bridging chemistry and materials engineering.

Quality control and analytical characterization of CAS No. 2138571-26-1 rely heavily on techniques like HPLC (High-Performance Liquid Chromatography), NMR (Nuclear Magnetic Resonance), and mass spectrometry. These methods ensure batch-to-batch consistency, a critical factor for industrial-scale applications. The compound’s stability under various storage conditions is also a key consideration for supply chain logistics, particularly in global markets with stringent regulatory requirements.

As the scientific community continues to explore the potential of imidazo[1,2-a]pyridine derivatives, 3-bromo-7-methyl-2-propylimidazo[1,2-a]pyridine remains a focal point for innovation. Its integration into high-throughput screening libraries and fragment-based drug design campaigns highlights its enduring relevance. Future research may uncover additional applications in antiviral therapies or neuroprotective agents, further expanding its utility in life sciences.